Cas no 123973-33-1 (2-Amino-4,6-difluorobenzotrifluoride)
2-Amino-4,6-difluorobenzotrifluoride is a fluorinated aromatic compound featuring an amino group at the 2-position and trifluoromethyl groups at the 1, 3, and 5-positions, with additional fluorine substituents at the 4 and 6-positions. This structure imparts unique electronic and steric properties, making it valuable as a versatile intermediate in pharmaceutical and agrochemical synthesis. The presence of multiple fluorine atoms enhances its lipophilicity and metabolic stability, which is advantageous in drug design. The electron-withdrawing trifluoromethyl groups further increase reactivity in nucleophilic substitution reactions. Its high purity and well-defined molecular architecture ensure consistent performance in cross-coupling and other fine chemical transformations. The compound is particularly useful in the development of fluorinated bioactive molecules.
123973-33-1 structure
Product Name:2-Amino-4,6-difluorobenzotrifluoride
CAS No:123973-33-1
MF:C7H4F5N
MW:197.105379104614
MDL:MFCD04972831
CID:103932
PubChem ID:2783410
Update Time:2025-07-02
2-Amino-4,6-difluorobenzotrifluoride Chemical and Physical Properties
Names and Identifiers
-
- 3,5-Difluoro-2-(trifluoromethyl)aniline
- 2-Amino-4,6-difluorobenzotrifluoride
- Benzenamine,3,5-difluoro-2-(trifluoromethyl)-
- 3,5-Difluoro-2-trifluoromethyl-phenylamine
- 6-Amino-2,4-difluorobenzotrifluoride
- 2-Amino-4,6-difluorobenzotrifluoride97%
- 2-Amino-4,6-difluorobenzotrifluoride98%
- 2-Amino-4,6-difluorobenzotrifluoride 98%
- 3,5-bis(fluoranyl)-2-(trifluoromethyl)aniline
- 2-trifluoromethyI-3,5-difluoroaniline
- FT-0643019
- 3,5-Difluoro-2-(trifluoromethyl)benzenamine
- PS-8255
- 2-amino-4,6-difluoro-benzotrifluoride
- a,a,a,3,5-Pentafluoro-o-toluidine
- SCHEMBL3460459
- MFCD04972831
- DTXSID30382644
- 3,5-difluoro-2-trifluoromethyl-aniline
- Benzenamine, 3,5-difluoro-2-(trifluoromethyl)-
- 123973-33-1
- A805179
- AKOS005254342
- BBL101737
- STL555534
- DB-041756
-
- MDL: MFCD04972831
- Inchi: 1S/C7H4F5N/c8-3-1-4(9)6(5(13)2-3)7(10,11)12/h1-2H,13H2
- InChI Key: IISXXYSSIKCYFQ-UHFFFAOYSA-N
- SMILES: FC1=CC(=CC(=C1C(F)(F)F)N)F
Computed Properties
- Exact Mass: 197.02600
- Monoisotopic Mass: 197.026
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 180
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 26Ų
Experimental Properties
- Density: 1.474
- Boiling Point: 192°Cat760mmHg
- Flash Point: 79.1°C
- Refractive Index: 1.443
- PSA: 26.02000
- LogP: 3.14700
2-Amino-4,6-difluorobenzotrifluoride Security Information
- Hazard Statement: Irritant
- Hazard Category Code: 20/21/22-36/37/38
- Safety Instruction: S26; S36/37/39
-
Hazardous Material Identification:
- Risk Phrases:R20/21/22; R36/37/38
2-Amino-4,6-difluorobenzotrifluoride Customs Data
- HS CODE:2921420090
- Customs Data:
China Customs Code:
2921420090Overview:
2921420090 Other aniline derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2921420090 aniline derivatives and their salts VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
2-Amino-4,6-difluorobenzotrifluoride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A577058-50mg |
2-Amino-4,6-difluorobenzotrifluoride |
123973-33-1 | 50mg |
$ 50.00 | 2022-06-08 | ||
| TRC | A577058-100mg |
2-Amino-4,6-difluorobenzotrifluoride |
123973-33-1 | 100mg |
$ 65.00 | 2022-06-08 | ||
| TRC | A577058-500mg |
2-Amino-4,6-difluorobenzotrifluoride |
123973-33-1 | 500mg |
$ 210.00 | 2022-06-08 | ||
| Chemenu | CM194401-5g |
3,5-difluoro-2-(trifluoromethyl)aniline |
123973-33-1 | 95% | 5g |
$473 | 2021-06-16 | |
| Fluorochem | 032933-250mg |
3,5-Difluoro-2-trifluoromethyl-aniline |
123973-33-1 | 98% | 250mg |
£141.00 | 2022-02-28 | |
| Fluorochem | 032933-1g |
3,5-Difluoro-2-trifluoromethyl-aniline |
123973-33-1 | 98% | 1g |
£282.00 | 2022-02-28 | |
| Fluorochem | 032933-5g |
3,5-Difluoro-2-trifluoromethyl-aniline |
123973-33-1 | 98% | 5g |
£1079.00 | 2022-02-28 | |
| Apollo Scientific | PC10593-1g |
2-Amino-4,6-difluorobenzotrifluoride |
123973-33-1 | 97% | 1g |
£138.00 | 2023-09-02 | |
| Chemenu | CM194401-5g |
3,5-difluoro-2-(trifluoromethyl)aniline |
123973-33-1 | 95% | 5g |
$473 | 2022-06-13 | |
| abcr | AB146476-5 g |
3,5-Difluoro-2-(trifluoromethyl)aniline; 98% |
123973-33-1 | 5g |
€198.50 | 2022-09-01 |
2-Amino-4,6-difluorobenzotrifluoride Related Literature
-
2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
123973-33-1 (2-Amino-4,6-difluorobenzotrifluoride) Related Products
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